1-(4-(Methoxymethyl)phenyl)ethan-1-one

• CAS: 22072-50-0
• Molecular Formula: C10H12O2
• Molecular Weight: 164.2 g/mol
• SMILES: CC(=O)C1=CC=C(C=C1)COC
• InChI: InChI=1S/C10H12O2/c1-8(11)10-5-3-9(4-6-10)7-12-2/h3-6H,7H2,1-2H3
• InChIKey: WKGOPZYVTPKHLN-UHFFFAOYSA-N

Standard acetophenone analogs lack the methoxymethyl ether handle required for masked hydroxymethyl chemistry. This para-substituted aromatic ketone (CAS 22072-50-0) solves that gap. • **Synthetic handle**: Methoxymethyl group allows acidic deprotection to -CH2OH after ketone reactions (reduction, Grignard). Not possible with 4-methoxy- or 4-methylacetophenone. • **Process compatibility**: BP 251.7°C enables high-temp reactions (150-220°C) and fractional distillation purification; density 1.025 g/cm³. • **LogP 2.04**: Alters phase behavior in emulsions vs less polar analogs. Available for immediate research supply.

1-(4-(Methoxymethyl)phenyl)ethan-1-one Overview

1-(4-(Methoxymethyl)phenyl)ethan-1-one (CAS 22072-50-0) is an aromatic ketone featuring a para-methoxymethyl substituent on the phenyl ring. This structural motif distinguishes it from simpler acetophenone analogs by introducing an ether functionality that alters its physicochemical and reactivity profile [1]. The compound is primarily utilized as a versatile intermediate in organic synthesis, with potential applications in pharmaceutical, agrochemical, and flavor/fragrance research .

Workflow Organic synthesis intermediate with masked hydroxymethyl handle

Differentiator Methoxymethyl ether enables deprotection or nucleophilic substitution pathways

Format Neat liquid or solution; compatible with elevated-temperature reactions and distillation

• [1] ChemSrc. 1-[4-(methoxymethyl)phenyl]ethan-1-one (CAS 22072-50-0). https://m.chemsrc.com/baike/933206.html (accessed 2026-04-23). View Source

1-(4-(Methoxymethyl)phenyl)ethan-1-one: Why Analogs Are Not Interchangeable

Direct replacement of 1-(4-(Methoxymethyl)phenyl)ethan-1-one with simpler analogs like 4-methoxyacetophenone or 4-methylacetophenone is not feasible without altering experimental outcomes. The presence of the methoxymethyl group significantly modifies key physical properties—boiling point, density, and lipophilicity—which directly impact purification strategies, formulation compatibility, and downstream reactivity [1]. Furthermore, this functional group serves as a unique synthetic handle for further derivatization (e.g., deprotection to a hydroxyl group or nucleophilic substitution), a capability absent in the aforementioned analogs [2]. The following quantitative evidence demonstrates these critical differences.

Physical property shifts: boiling point, density, and lipophilicity differ from 4-methylacetophenone and 4-methoxyacetophenone, altering purification and formulation compatibility.

Synthetic handle absent in analogs: the methoxymethyl ether can be cleaved to a hydroxymethyl group; methyl or methoxy analogs lack this derivatization route.

Phase behavior in multiphasic systems may shift; direct substitution without re-validation risks unexpected separation or reactivity outcomes.

• [1] ChemSrc. 1-[4-(methoxymethyl)phenyl]ethan-1-one (CAS 22072-50-0). https://m.chemsrc.com/baike/933206.html (accessed 2026-04-23). View Source
• [2] PubChem. Ethanone, 1-[4-(methoxymethyl)phenyl]- (CAS 22072-50-0). https://pubchem.ncbi.nlm.nih.gov/compound/89590 (accessed 2026-04-23). View Source

1-(4-(Methoxymethyl)phenyl)ethan-1-one: Comparative Data vs. Analogs

Boiling Point and Distillation Window

1-(4-(Methoxymethyl)phenyl)ethan-1-one exhibits a significantly higher boiling point (251.7°C at 760 mmHg) compared to 4-methylacetophenone (226°C) [1]. This 25.7°C difference expands the operational temperature range for reactions requiring elevated temperatures and facilitates separation from lower-boiling impurities or solvents via fractional distillation. In contrast, 4-methoxyacetophenone has a comparable boiling point (258°C) but requires a different purification strategy due to its solid nature at room temperature [2].

Boiling point

Cross-study comparable

251.7 °C (target) vs 226 °C (4-methylacetophenone) at 760 mmHg

Supports high-temperature reaction window and fractional distillation separation

Literature values at atmospheric pressure

Evidence Dimension	Boiling Point
Target Compound Data	251.7 °C at 760 mmHg
Comparator Or Baseline	4-Methylacetophenone (CAS 122-00-9): 226 °C at 760 mmHg; 4-Methoxyacetophenone (CAS 100-06-1): 258 °C at 760 mmHg
Quantified Difference	+25.7 °C vs. 4-methylacetophenone; -6.3 °C vs. 4-methoxyacetophenone
Conditions	Literature values for neat compounds at atmospheric pressure

Why This Matters

The higher boiling point versus 4-methylacetophenone provides a wider margin for high-temperature synthetic applications and enables purification by fractional distillation where the methyl analog would co-distill.

• [1] ChemSrc. 1-[4-(methoxymethyl)phenyl]ethan-1-one (CAS 22072-50-0). https://m.chemsrc.com/baike/933206.html (accessed 2026-04-23). View Source
• [2] CAS Common Chemistry. 4'-Methoxyacetophenone (CAS 100-06-1). https://commonchemistry.cas.org/detail?cas_rn=100-06-1 (accessed 2026-04-23). View Source

Density and Formulation Compatibility

The density of 1-(4-(methoxymethyl)phenyl)ethan-1-one (1.025 g/cm³) lies precisely between that of 4-methylacetophenone (1.005 g/cm³) and 4-methoxyacetophenone (1.0818 g/cm³) [1][2]. This intermediate density can influence miscibility, layer separation in liquid-liquid extractions, and the weight-to-volume ratio in stock solution preparation.

Density

Cross-study comparable

1.025 g/cm³ vs 1.005 (4-methyl) and 1.0818 (4-methoxy)

Intermediate density influences miscibility and layer separation in liquid-liquid workups

Values at specified temperatures

Evidence Dimension	Density
Target Compound Data	1.025 g/cm³
Comparator Or Baseline	4-Methylacetophenone (CAS 122-00-9): 1.005 g/cm³ at 25°C; 4-Methoxyacetophenone (CAS 100-06-1): 1.0818 g/cm³ at 41°C
Quantified Difference	+0.020 g/cm³ vs. 4-methylacetophenone; -0.0568 g/cm³ vs. 4-methoxyacetophenone
Conditions	Literature values at specified temperatures

Why This Matters

The density of 1.025 g/cm³ makes it less buoyant than the methyl analog and less dense than the methoxy analog, offering a unique balance for formulation work where phase behavior is critical.

• [1] ChemSrc. 1-[4-(methoxymethyl)phenyl]ethan-1-one (CAS 22072-50-0). https://m.chemsrc.com/baike/933206.html (accessed 2026-04-23). View Source
• [2] CAS Common Chemistry. 4'-Methoxyacetophenone (CAS 100-06-1). https://commonchemistry.cas.org/detail?cas_rn=100-06-1 (accessed 2026-04-23). View Source

Lipophilicity and Aqueous Compatibility

The calculated partition coefficient (LogP) for 1-(4-(methoxymethyl)phenyl)ethan-1-one is 2.04 [1], which is lower than that of 4-methylacetophenone (LogP 2.1-2.2) [2]. The methoxymethyl group's ether oxygen contributes to increased polarity and reduced lipophilicity compared to the purely aliphatic methyl substituent. This difference can affect membrane permeability, solvent selection for extractions, and retention times in reversed-phase HPLC.

Lipophilicity

Calculated

LogP 2.04 (ChemAxon) vs ~2.1 for 4-methylacetophenone

Lower lipophilicity may improve polar solvent compatibility and alter RP-HPLC retention

Experimental LogP not available; calculated values only

Evidence Dimension	LogP (Octanol-Water Partition Coefficient)
Target Compound Data	2.04 (ChemAxon calculated)
Comparator Or Baseline	4-Methylacetophenone (CAS 122-00-9): LogP 2.1 (ALOGPS), 2.04 (ChemAxon)
Quantified Difference	Approximately 0.06 log units lower than 4-methylacetophenone (ChemAxon)
Conditions	Calculated values; experimental LogP data for target compound not available

Why This Matters

The slightly reduced lipophilicity may enhance solubility in polar solvents and alter chromatographic behavior, making this compound more suitable for applications requiring partial aqueous compatibility.

• [1] ChemSrc. 1-[4-(methoxymethyl)phenyl]ethan-1-one (CAS 22072-50-0). https://m.chemsrc.com/baike/933206.html (accessed 2026-04-23). View Source
• [2] YMDB. 4-Methylacetophenone (YMDB01619). https://www.ymdb.ca/compounds/YMDB01619 (accessed 2026-04-23). View Source

Methoxymethyl Ether as Synthetic Handle

Unlike 4-methoxyacetophenone (methoxy) or 4-methylacetophenone (methyl), the methoxymethyl (-CH₂OCH₃) substituent of 1-(4-(methoxymethyl)phenyl)ethan-1-one can serve as a masked hydroxymethyl group [1]. This ether can be cleaved under mild acidic conditions to yield the corresponding benzyl alcohol derivative, or the methoxy group can be exploited for further nucleophilic substitution reactions. Neither 4-methoxyacetophenone nor 4-methylacetophenone offers this deprotection pathway.

Synthetic handle

Class-level inference

Methoxymethyl ether acts as masked hydroxymethyl; cleavable under mild acid

Enables orthogonal derivatization sequence not possible with methyl or methoxy analogs

Based on general MOM-ether reactivity

Evidence Dimension	Functional Group Utility
Target Compound Data	Methoxymethyl ether (MOM-like) functionality
Comparator Or Baseline	4-Methoxyacetophenone: methoxy group (no deprotection); 4-Methylacetophenone: methyl group (inert)
Quantified Difference	Qualitative difference: presence of a cleavable ether linkage
Conditions	General reactivity principles of methoxymethyl ethers

Why This Matters

The ability to unmask the hydroxymethyl group provides access to a distinct synthetic sequence that is impossible with the common analogs, expanding the compound's utility as a versatile building block.

• [1] PubChem. Ethanone, 1-[4-(methoxymethyl)phenyl]- (CAS 22072-50-0). https://pubchem.ncbi.nlm.nih.gov/compound/89590 (accessed 2026-04-23). View Source

1-(4-(Methoxymethyl)phenyl)ethan-1-one: Optimal Applications

Benzyl Alcohol Derivatives via Ether Cleavage

The methoxymethyl group serves as a masked hydroxymethyl moiety. After performing ketone-specific reactions (e.g., reduction, Grignard addition), the ether can be cleaved under acidic conditions to reveal a para-hydroxymethylphenyl ketone intermediate. This sequence is unattainable with 4-methoxyacetophenone or 4-methylacetophenone [1].

High-Temperature Reactions with Distillation

With a boiling point of 251.7°C, this compound can be employed in reactions run at elevated temperatures (e.g., 150–220°C) without significant loss due to evaporation. Subsequent purification by fractional distillation is viable, separating it from lower-boiling byproducts such as unreacted 4-methylacetophenone (bp 226°C) [2].

Agrochemical and Fragrance Formulation

The intermediate density (1.025 g/cm³) and slightly reduced lipophilicity (LogP 2.04) compared to 4-methylacetophenone may confer advantageous phase behavior in oil-in-water emulsions or liquid formulations. These properties can influence the compound's distribution in multiphasic systems, making it a candidate for exploratory formulation studies .

Application

Selection Property

Validation Focus

Benzyl alcohol derivative synthesis

Cleavable methoxymethyl ether functionality

Acidic deprotection yield and hydroxymethyl intermediate stability

High-temperature reactions with distillation

Elevated boiling point margin vs methyl analog

Thermal stability and fractional distillation efficiency

Exploratory agrochemical/fragrance formulation

Intermediate density and moderate lipophilicity

Phase behavior in multiphasic systems and extraction partitioning

• [1] PubChem. Ethanone, 1-[4-(methoxymethyl)phenyl]- (CAS 22072-50-0). https://pubchem.ncbi.nlm.nih.gov/compound/89590 (accessed 2026-04-23). View Source
• [2] ChemSrc. 1-[4-(methoxymethyl)phenyl]ethan-1-one (CAS 22072-50-0). https://m.chemsrc.com/baike/933206.html (accessed 2026-04-23). View Source